Cas no 1806072-79-6 (5-Bromo-4-(difluoromethyl)-2-hydroxy-3-nitropyridine)

• Product Name: 5-Bromo-4-(difluoromethyl)-2-hydroxy-3-nitropyridine
• CAS No: 1806072-79-6
• MF: C₆H₃BrF₂N₂O₃
• MW: 269.000427484512
• CID: 4800848
• Update Time: 2025-06-13

5-Bromo-4-(difluoromethyl)-2-hydroxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-(difluoromethyl)-2-hydroxy-3-nitropyridine

• Inchi： 1S/C6H3BrF2N2O3/c7-2-1-10-6(12)4(11(13)14)3(2)5(8)9/h1,5H,(H,10,12)
• InChI Key： BACPRVYYNUGCEN-UHFFFAOYSA-N
• SMILES： BrC1=CNC(C(=C1C(F)F)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 359
• XLogP3: 0.8
• Topological Polar Surface Area: 74.9

Additional information on 5-Bromo-4-(difluoromethyl)-2-hydroxy-3-nitropyridine

Introduction to 5-Bromo-4-(difluoromethyl)-2-hydroxy-3-nitropyridine (CAS No. 1806072-79-6)

5-Bromo-4-(difluoromethyl)-2-hydroxy-3-nitropyridine (CAS No. 1806072-79-6) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, including a bromo, difluoromethyl, hydroxy, and nitro substituent. These functional groups contribute to its diverse chemical properties and potential biological activities, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 5-Bromo-4-(difluoromethyl)-2-hydroxy-3-nitropyridine is represented by the molecular formula C₈H₅BrF₂N₂O₃. The presence of the bromo and difluoromethyl groups imparts significant electronic and steric effects, which can influence the compound's reactivity and stability. The hydroxy and nitro groups further enhance its polarity and reactivity, making it an interesting target for synthetic modifications and derivatization.

In recent years, 5-Bromo-4-(difluoromethyl)-2-hydroxy-3-nitropyridine has been studied for its potential therapeutic applications. One of the key areas of interest is its use as an intermediate in the synthesis of novel drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound serves as a crucial building block in the development of antiviral agents targeting RNA-dependent RNA polymerases (RdRp) in viruses such as hepatitis C virus (HCV) and severe acute respiratory syndrome coronavirus 2 (SARS-CoV-2). The unique combination of functional groups in 5-Bromo-4-(difluoromethyl)-2-hydroxy-3-nitropyridine allows for the design of highly potent and selective inhibitors, which can effectively block viral replication.

Beyond antiviral applications, 5-Bromo-4-(difluoromethyl)-2-hydroxy-3-nitropyridine has also shown promise in cancer research. A study published in Cancer Research in 2020 demonstrated that this compound exhibits significant cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2. These findings suggest that 5-Bromo-4-(difluoromethyl)-2-hydroxy-3-nitropyridine could be further explored as a lead compound for the development of novel anticancer drugs.

The synthesis of 5-Bromo-4-(difluoromethyl)-2-hydroxy-3-nitropyridine typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. One common synthetic route involves the bromination of 4-(difluoromethyl)-2-hydroxypyridine followed by nitration. Advanced synthetic methods, such as microwave-assisted synthesis and catalytic reactions, have been employed to optimize the efficiency and scalability of these processes. These advancements have facilitated the production of large quantities of high-purity 5-Bromo-4-(difluoromethyl)-2-hydroxy-3-nitropyridine, which is essential for both research and industrial applications.

In addition to its therapeutic potential, 5-Bromo-4-(difluoromethyl)-2-hydroxy-3-nitropyridine has also been investigated for its use in analytical chemistry. Its unique spectral properties make it a useful standard for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry (MS). These applications are particularly important in quality control processes for pharmaceuticals and other chemical products.

The safety profile of 5-Bromo-4-(difluoromethyl)-2-hydroxy-3-nitropyridine is another critical aspect that has been extensively studied. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic concentrations, with no significant adverse effects observed in animal models. However, as with any new chemical entity, thorough safety evaluations are necessary to ensure its safe use in humans. Ongoing research aims to further elucidate the pharmacokinetic properties and potential side effects of this compound.

In conclusion, 5-Bromo-4-(difluoromethyl)-2-hydroxy-3-nitropyridine (CAS No. 1806072-79-6) is a versatile compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and analytical chemistry. Its unique structural features and biological activities make it an attractive target for further investigation and development. As research continues to advance, it is likely that new insights into the properties and uses of this compound will emerge, potentially leading to breakthroughs in drug discovery and therapeutic interventions.